Cas no 91206-29-0 (4H-Furo[3,2-b]pyrrole-5-carbohydrazide)

• Product Name: 4H-Furo[3,2-b]pyrrole-5-carbohydrazide
• CAS No: 91206-29-0
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• CID: 1071891
• PubChem ID: 5151806
• Update Time: 2025-10-24

4H-Furo[3,2-b]pyrrole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 4H-Furo[3,2-b]pyrrole-5-carbohydrazide
• CS-0366540
• 91206-29-0
• MFCD08531054
• furo[3,2-b]pyrrole-5-carboxhydrazide
• AKOS000265754
• 4H-Furo[3,2-b]pyrrole-5-carboxylic acid, hydrazide
• ALBB-019984

• MDL： MFCD08531054
• Inchi： 1S/C7H7N3O2/c8-10-7(11)5-3-6-4(9-5)1-2-12-6/h1-3,9H,8H2,(H,10,11)
• InChI Key： QGJBRDAETPSJIU-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C=C(C(NN)=O)N2

Computed Properties

• Exact Mass: 165.053826475g/mol
• Monoisotopic Mass: 165.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 84Ų

Additional information on 4H-Furo[3,2-b]pyrrole-5-carbohydrazide

Recent Advances in the Study of 4H-Furo[3,2-b]pyrrole-5-carbohydrazide (CAS: 91206-29-0)

The compound 4H-Furo[3,2-b]pyrrole-5-carbohydrazide (CAS: 91206-29-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its fused furopyrrole ring system and carbohydrazide functional group, has been the subject of several innovative studies aimed at exploring its pharmacological activities and synthetic utility.

Recent synthetic chemistry studies have demonstrated novel pathways for the efficient production of 4H-Furo[3,2-b]pyrrole-5-carbohydrazide derivatives. A 2023 publication in the Journal of Medicinal Chemistry reported an improved synthetic route with a 72% yield, utilizing palladium-catalyzed cross-coupling reactions. This advancement addresses previous challenges in the large-scale production of this scaffold, which had been a limiting factor in its pharmaceutical development.

From a pharmacological perspective, research has revealed promising antimicrobial properties of 4H-Furo[3,2-b]pyrrole-5-carbohydrazide derivatives. A comprehensive structure-activity relationship study published in Bioorganic & Medicinal Chemistry Letters identified specific substitutions that enhance activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The mechanism appears to involve inhibition of bacterial DNA gyrase, with IC50 values in the low micromolar range.

In oncology research, preliminary in vitro studies have shown that certain derivatives of 4H-Furo[3,2-b]pyrrole-5-carbohydrazide exhibit selective cytotoxicity against various cancer cell lines, particularly in breast and pancreatic cancers. A 2024 study demonstrated that these compounds induce apoptosis through the mitochondrial pathway, with minimal effects on normal cells. The lead compound in this series showed a favorable therapeutic index in xenograft models, suggesting potential for further development.

The compound's unique structure has also attracted attention in materials science applications. Researchers have explored its use as a building block for organic electronic materials due to its electron-rich aromatic system and ability to form stable thin films. This interdisciplinary potential highlights the versatility of 4H-Furo[3,2-b]pyrrole-5-carbohydrazide beyond traditional pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of 4H-Furo[3,2-b]pyrrole-5-carbohydrazide-based therapeutics. Current research efforts are focused on improving pharmacokinetic properties and addressing metabolic stability issues observed in preclinical studies. The compound's future in drug development appears promising, with several patent applications filed in the past two years covering novel derivatives and formulations.